Cas no 2229325-92-0 (tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate
• CAS No: 2229325-92-0
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6255698
• PubChem ID: 165972224
• Update Time: 2025-10-20

tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate
• EN300-1876390
• 2229325-92-0
• tert-butyl N-{2-[(azetidin-3-yl)methyl]-4-chlorophenyl}carbamate

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-5-4-12(16)7-11(13)6-10-8-17-9-10/h4-5,7,10,17H,6,8-9H2,1-3H3,(H,18,19)
• InChI Key： WTNKVOOSHGIIID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1CNC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate (CAS: 2229325-92-0)

The compound tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate (CAS: 2229325-92-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, characterized by its unique azetidine and chlorophenyl moieties, has been the subject of several studies aimed at exploring its synthetic pathways, biological activities, and therapeutic potential.

Recent research has focused on the synthesis and optimization of tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate, with particular emphasis on its role as a key intermediate in the development of novel pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be efficiently synthesized via a multi-step process involving the protection of the azetidine nitrogen, followed by coupling with a chlorophenyl carbamate precursor. The study highlighted the compound's stability and versatility, making it a promising candidate for further derivatization.

In addition to its synthetic utility, tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate has shown interesting biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Further investigations are underway to elucidate its mechanism of action and to optimize its pharmacological profile.

The structural features of tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate, particularly the azetidine ring, have also been explored in the context of drug design. Azetidines are known for their conformational rigidity and ability to improve the metabolic stability of drug candidates. Recent computational studies have utilized molecular docking and dynamics simulations to predict the binding modes of this compound with various biological targets, providing valuable insights for future drug development efforts.

Despite these promising findings, challenges remain in the development of tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between academic and industrial researchers are expected to play a crucial role in advancing this compound towards clinical applications.

In conclusion, tert-butyl N-{2-(azetidin-3-yl)methyl-4-chlorophenyl}carbamate (CAS: 2229325-92-0) represents a promising scaffold in medicinal chemistry with potential applications in drug discovery. Ongoing research aims to fully exploit its synthetic and biological potential, paving the way for the development of new therapeutic agents. Future studies should focus on optimizing its properties and evaluating its efficacy in relevant disease models.